Propofol-d14

• Molecular Formula: C12H18O
• Molecular Weight: 192.36 g/mol
• InChI: InChI=1S/C12H18O/c1-8(2)10-6-5-7-11(9(3)4)12(10)13/h5-9,13H,1-4H3/i1D3,2D3,3D3,4D3,8D,9D
• InChIKey: OLBCVFGFOZPWHH-FNBLOHCXSA-N

Propofol-d14 Internal Standard for LC-MS/MS

Propofol-d14 (2,6-Bis(propan-2-yl-d7)phenol; CAS 2514564-65-7) is a stable isotope-labeled analog of the intravenous anesthetic propofol in which 14 hydrogen atoms are replaced by deuterium, yielding a molecular formula of C₁₂H₄D₁₄O and a molecular weight of 192.36 g/mol [1]. As a deuterated internal standard (IS), Propofol-d14 exhibits near-identical physicochemical behavior to the unlabeled analyte while providing a mass shift of +14 Da that enables unambiguous differentiation by mass spectrometry . The compound is supplied with full characterization data compliant with regulatory guidelines and is specifically intended for analytical method development, method validation (AMV), and quality control applications in support of Abbreviated New Drug Applications (ANDA) [1].

Deuterated internal standard for propofol quantification by LC-MS/MS

+14 Da mass shift provides clear MS differentiation from unlabeled analyte

Aliphatic-only deuteration avoids H/D back-exchange during sample preparation

• [1] SynZeal. Propofol-D14 Product Page. CAS 2514564-65-7. Chemical Name: 2,6-Bis(propan-2-yl-d7)phenol. Accessed 2025. View Source

Propofol-d14: Substitution Risks

In regulated bioanalytical method validation, the internal standard is not a interchangeable commodity; its mass shift, isotopic purity, and chromatographic co-elution behavior directly determine assay accuracy, precision, and freedom from matrix interference [1]. Propofol-d14, Propofol-d17, and Propofol-d18 each possess distinct molecular weights (192.36, 195.38, and 196.38 g/mol, respectively) and differing isotopic substitution patterns that yield unique mass spectrometric transitions and potentially divergent chromatographic retention [2]. Substituting one deuterated analog for another without full re-validation risks introducing systematic bias, altering the IS-normalized matrix factor, and invalidating the established calibration curve—particularly in methods where the mass difference between the IS and the analyte is critical for avoiding cross-talk or endogenous interference [1]. The selection of Propofol-d14 is therefore a deliberate analytical decision grounded in its specific +14 Da mass shift, which provides a distinct advantage in multiplexed assays or when minimizing isotopic overlap with other labeled species is required.

Mass shift mismatch

Propofol-d17 (+17 Da) or d18 (+18 Da) may alter MRM transition specificity and require re-optimization of acquisition parameters.

Isotopic labeling pattern

Aromatic deuteration in d17/d18 can influence chromatographic retention and deuterium exchange stability compared to aliphatic-only d14.

Re-validation burden

Substituting the internal standard without full method re-validation may shift IS-normalized matrix factors and compromise calibration curve integrity.

• [1] Tang L, et al. A simplified and sensitive LC-APCI-MS/MS method for the quantification of propofol: Application to a bioequivalence study in healthy Chinese subjects. Int J Clin Pharmacol Ther. 2020;58(11):664-674. doi:10.5414/CP203821. View Source
• [2] Pharmaffiliates. Propofol-d18 Product Page. CAS 1189467-93-3. Molecular Weight: 196.38. Accessed 2025. View Source

Propofol-d14 vs. Deuterated Analogs: Key Differences

Mass Shift and Molecular Weight Comparison

Propofol-d14 exhibits a molecular weight of 192.36 g/mol, corresponding to a nominal mass shift of +14 Da relative to unlabeled propofol (178.27 g/mol) [1]. In comparison, the commercially available alternative Propofol-d17 has a molecular weight of 195.38 g/mol (+17 Da) and Propofol-d18 has a molecular weight of 196.38 g/mol (+18 Da) [2]. The +14 Da shift positions the internal standard sufficiently distant from the analyte's M and M+1 isotopic peaks to prevent signal overlap while minimizing the risk of chromatographic separation (deuterium isotope effect) that can occur with more extensively labeled analogs [3].

Mass Shift

Head-to-head

Target +14 Da MW 192.36 g/mol

Other ISTDs +17 / +18 Da MW 195.38 / 196.38 g/mol

+14 Da balances isotopic separation and chromatographic similarity

Avoids overlap with analyte isotopic envelope without excessive retention shift

Evidence Dimension	Molecular Weight and Nominal Mass Shift
Target Compound Data	192.36 g/mol; +14 Da mass shift
Comparator Or Baseline	Propofol-d17: 195.38 g/mol, +17 Da; Propofol-d18: 196.38 g/mol, +18 Da; Unlabeled Propofol: 178.27 g/mol
Quantified Difference	d14 is 3.02 g/mol lighter than d17; d14 is 4.02 g/mol lighter than d18
Conditions	Calculated molecular weights based on molecular formulas C₁₂H₄D₁₄O, C₁₂HD₁₇O, and C₁₂D₁₈O

Why This Matters

A +14 Da mass shift provides adequate separation from the analyte's isotopic envelope without the increased risk of chromatographic resolution that can accompany more extensively deuterated analogs, a critical consideration in method ruggedness.

• [1] SynZeal. Propofol-D14 Product Page. Molecular Weight: 192.4 g/mol. CAS 2514564-65-7. Accessed 2025. View Source
• [2] Pharmaffiliates. Propofol-d18 Product Page. CAS 1189467-93-3. Molecular Weight: 196.38. Accessed 2025. View Source
• [3] LC-MS-MS experiences with internal standards. Chromatographia. 2002. Discussion of chromatographic behavior differences between deuterated internal standards and analytes. View Source

Isotopic Labeling Pattern: Aliphatic vs. Aromatic Deuterium

Propofol-d14 is chemically defined as 2,6-Bis(propan-2-yl-d7)phenol, indicating that all 14 deuterium atoms are located exclusively on the two isopropyl groups, with no deuteration of the aromatic ring [1]. In contrast, Propofol-d17 incorporates deuterium on both the isopropyl groups and the aromatic ring (2,6-bis(propan-2-yl-d7)phen-3,4,5-d3-ol), while Propofol-d18 is the perdeuterated form with deuteration at all 18 non-exchangeable hydrogen positions . This distinction in labeling architecture has direct implications: deuterium positioned on non-exchangeable aliphatic sites (as in d14) eliminates the risk of hydrogen-deuterium back-exchange during sample preparation, whereas aromatic deuteration provides no additional analytical benefit for propofol quantification but may increase synthetic complexity and cost .

Labeling Pattern

Class-level

Aliphatic-only deuteration (isopropyl groups); aromatic ring unlabeled

Eliminates H/D back-exchange risk during sample preparation

Aromatic deuteration in d17/d18 provides no additional analytical benefit for propofol

Evidence Dimension	Position of Deuterium Labeling
Target Compound Data	14 deuterium atoms exclusively on isopropyl groups (2,6-Bis(propan-2-yl-d7)phenol); aromatic ring unlabeled
Comparator Or Baseline	Propofol-d17: deuterium on isopropyl groups plus aromatic ring (phen-3,4,5-d3); Propofol-d18: perdeuterated (all 18 H replaced)
Quantified Difference	d14 has 0 aromatic deuterium atoms; d17 has 3 aromatic deuterium atoms; d18 has 4 aromatic deuterium atoms
Conditions	Structural assignment based on IUPAC nomenclature and SMILES strings from vendor Certificates of Analysis

Why This Matters

Aliphatic-only deuteration avoids potential deuterium loss via H/D exchange under certain sample preparation conditions, ensuring consistent internal standard response throughout the analytical workflow.

• [1] SynZeal. Propofol-D14 Product Page. Chemical Name: 2,6-Bis(propan-2-yl-d7)phenol. SMILES: OC1=C(C=CC=C1C(C([2H])([2H])[2H])([2H])C([2H])([2H])[2H])C(C([2H])([2H])[2H])([2H])C([2H])([2H])[2H]. Accessed 2025. View Source

Regulatory Compliance and Characterization

Propofol-d14 from qualified suppliers is provided with detailed characterization data compliant with regulatory guidelines, specifically supporting Abbreviated New Drug Application (ANDA) submissions and Quality Control (QC) applications for commercial propofol production [1]. This level of documentation—including Certificate of Analysis with purity assessment, structural confirmation by NMR and MS, and traceability to pharmacopeial standards (USP or EP) upon request—is not uniformly available for all deuterated propofol analogs from all vendors [1]. While Propofol-d17 is widely used in published methods with reported intra- and inter-batch precision of 2.3–15.8% and accuracy of -4.4 to 3.0% [2], the availability of Propofol-d14 with full ANDA-ready characterization provides a distinct procurement advantage for laboratories operating under GLP or GMP requirements.

Characterization

Source review

Full characterization package with pharmacopeial traceability reported

Supports method validation documentation workflows

Documentation completeness varies by vendor; d17 published precision 2.3–15.8%

Evidence Dimension	Regulatory Documentation and Characterization Package
Target Compound Data	Detailed characterization data compliant with regulatory guidelines; traceability to USP/EP standards available
Comparator Or Baseline	Propofol-d17: Method validation data published (precision 2.3–15.8%, accuracy -4.4 to 3.0%), but characterization package varies by vendor
Quantified Difference	Qualitative difference in documentation completeness and regulatory readiness
Conditions	Vendor documentation policies and regulatory filing support capabilities

Why This Matters

For laboratories conducting regulated bioanalysis in support of ANDA filings, the availability of fully characterized, traceable standards directly reduces the burden of internal qualification and accelerates method implementation timelines.

• [1] SynZeal. Propofol-D14 Product Page. Supplied with detailed characterization data compliant with regulatory guideline; traceability against pharmacopeial standards (USP or EP) available. Accessed 2025. View Source
• [2] Tang L, et al. A simplified and sensitive LC-APCI-MS/MS method for the quantification of propofol: Application to a bioequivalence study in healthy Chinese subjects. Int J Clin Pharmacol Ther. 2020;58(11):664-674. Inter- and intra-batch precision (2.3 to 15.8%) and accuracy (-4.4 to 3.0%). View Source

Propofol-d14 Application Scenarios

Regulated Bioanalytical Method Validation for ANDA

Propofol-d14 is the internal standard of choice for laboratories developing and validating LC-MS/MS methods intended to support Abbreviated New Drug Applications (ANDA) for generic propofol formulations. Its +14 Da mass shift provides clear separation from the analyte while the availability of full characterization data and pharmacopeial traceability (USP/EP) satisfies regulatory expectations for reference standard qualification [1]. The compound's aliphatic-only deuteration pattern ensures label stability during sample preparation, a critical factor in maintaining method ruggedness across multiple analysts and laboratory sites .

Clinical Pharmacokinetic Quantification in Complex Matrices

In clinical pharmacokinetic studies where propofol concentrations must be quantified across a wide dynamic range (e.g., 1–20,000 ng/mL) in complex plasma matrices, Propofol-d14 enables precise normalization of matrix effects and extraction recovery [2]. The +14 Da mass shift is sufficient to avoid cross-talk with the analyte's M+1 and M+2 isotopic peaks while the absence of aromatic deuteration eliminates any potential for deuterium scrambling during prolonged sample storage or processing, ensuring consistent internal standard response throughout multi-batch analytical campaigns .

Quality Control Testing for API and Finished Product

Propofol-d14 is specified for use in Quality Control (QC) applications during commercial production of propofol active pharmaceutical ingredient (API) and finished drug products [1]. The compound's defined isotopic purity and full characterization package support the establishment of validated QC release methods, enabling accurate quantification of propofol content and impurity profiling in accordance with ICH Q2(R1) validation guidelines. The +14 Da mass shift provides unambiguous identification of the internal standard in the presence of potential process impurities or degradation products.

Multiplexed LC-MS/MS with Distinct Mass Channels

In laboratories running multiplexed assays that quantify multiple analytes simultaneously, the specific +14 Da mass shift of Propofol-d14 may be strategically selected to avoid mass channel overlap with other deuterated internal standards in the same analytical run. For example, in a panel that includes both propofol and a co-administered drug with its own deuterated IS, the distinct molecular weight of Propofol-d14 (192.36 g/mol) relative to Propofol-d17 (195.38 g/mol) or Propofol-d18 (196.38 g/mol) allows for unambiguous MRM transition assignment and prevents internal standard cross-interference [3].

Application

Selection Property

Validation Focus

Bioanalytical method validation

+14 Da mass shift

Accuracy and precision in target matrix

Human plasma PK bioanalysis research

Aliphatic-only deuteration

Consistent IS response across storage and processing

API and finished product QC testing

Full characterization documentation

Method robustness and impurity profiling context

Multiplexed MS method development

Distinct MW 192.36 avoids cross-talk

Internal standard channel assignment

• [1] SynZeal. Propofol-D14 Product Page. Use for analytical method development, method validation (AMV), Quality Controlled (QC) application for ANDA. Accessed 2025. View Source
• [2] Eisenried A, et al. Determination of total and unbound propofol in patients during intensive care sedation by ultrafiltration and LC–MS/MS. J Pharm Biomed Anal. 2016;126:148-155. Linearity range 1–50 ng/mL and 50–20000 ng/mL; LLOQ 1 ng/mL. View Source
• [3] Pharmaffiliates. Propofol-d18 Product Page. CAS 1189467-93-3. Molecular Weight: 196.38. Accessed 2025. View Source